Cas no 6952-63-2 (9-Octadecenamide, N-octadecyl-, (Z)-)

• Product Name: 9-Octadecenamide, N-octadecyl-, (Z)-
• CAS No: 6952-63-2
• MF: C₃₆H₇₁NO
• MW: 533.955051660538
• CID: 525378
• PubChem ID: 5355912
• Update Time: 2025-04-19

9-Octadecenamide, N-octadecyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide, N-octadecyl-, (Z)-
• (Z)-N-octadecyl-9-octadecenamide
• Oleamide, N-octadecyl-
• 9-Octadecenamide, N-octadecyl-, (9Z)-
• Einecs 230-128-4
• N-octadecyl oleic amide
• N-Octadecyl-oleamid
• N-octadecyloleamide
• N-octadecyl-oleamide
• N-stearyl oleamide
• Oelsaeure-octadecylamid
• Stearyl oleamide
• 6952-63-2
• NS00044384
• NSC 46993
• (9Z)-N-Octadecyl-9-octadecenamide
• DTXSID001299044
• SCHEMBL428311

• Inchi： 1S/C36H71NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-35H2,1-2H3,(H,37,38)/b20-18-
• InChI Key： VZGOTNLOZGRSJA-ZZEZOPTASA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 533.55393
• Monoisotopic Mass: 533.55356589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 12.79250